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Compound of Interest

Compound Name: 1-Ethylnaphthalene

Cat. No.: B072628

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for
environmental protection and workplace safety. This guide provides detailed procedures for the
proper disposal of 1-Ethylnaphthalene, tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols will help maintain a safe laboratory
environment and ensure compliance with regulatory standards.

Key Physical and Safety Data

For quick reference, the table below summarizes the essential physical and safety properties of
1-Ethylnaphthalene.
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Property Value

Molecular Formula C12H12[1]

Molecular Weight 156.22 g/mol [1][2]

Appearance Colorless to light yellow liquid[1][3]
Boiling Point 258 - 260 °C (496.4 - 500 °F)[1]
Melting Point -15 °C (5 °F)[1]

Flash Point 111 °C (231.8 °F)[1]

Specific Gravity 1.008 g/cm3[1]

Incompatible Materials Strong oxidizing agents[1]

Not classified as hazardous under OSHA
o 2012[3]. However, some GHS classifications
Hazard Classification o o ) o ) )
indicate it is toxic to aquatic life with long-lasting

effects[2].

Experimental Protocol for Disposal

The disposal of 1-Ethylnaphthalene must be conducted in accordance with institutional
guidelines and local, regional, and national regulations. The following step-by-step protocol
provides a framework for its safe handling and disposal.

1. Waste ldentification and Classification:

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[1]

o Consult your institution's Environmental Health and Safety (EHS) office to understand the
specific classification of 1-Ethylnaphthalene waste in your jurisdiction.

» Although not federally regulated as a hazardous waste for transport, its potential aquatic
toxicity may require it to be managed as hazardous waste.[1][2]

2. Waste Collection and Segregation:
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Container Selection: Use a designated, chemically compatible waste container with a
secure, tight-fitting lid. The container should be in good condition, with no cracks or leaks.

Segregation: Do not mix 1-Ethylnaphthalene waste with other waste streams, especially
incompatible materials like strong oxidizing agents.[1] Store it separately from acids, bases,
and other reactive chemicals.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "1-Ethylnaphthalene," and the associated hazards (e.g., "Combustible,"
"Aguatic Toxin").

. Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.[4][5]

The SAA should be a well-ventilated area, away from heat sources and ignition.

Ensure the waste container is kept closed at all times, except when adding waste.[4][5]

. Waste Pickup and Disposal:

Once the waste container is full or has been in storage for the maximum allowable time
according to your institution's policy (often up to one year for partially filled containers in an
SAA), arrange for its disposal.[5]

Contact your institution's EHS office to schedule a waste pickup.[4] EHS personnel are
trained to handle and transport chemical waste for final disposal at a permitted facility.

Do not dispose of 1-Ethylnaphthalene down the drain.[3]

. Spill Management:

In the event of a spill, evacuate the area and eliminate all sources of ignition.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.
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o For small spills, absorb the material with a spill kit or other absorbent, non-combustible
material.

e Collect the absorbed waste into a designated container, label it as hazardous waste, and
dispose of it according to the procedures outlined above.

o For large spills, contact your institution's EHS office immediately.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-
Ethylnaphthalene.
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Caption: Logical workflow for the disposal of 1-Ethylnaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b072628?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH5641306&productDescription=1-ETHYLNAPHTHALENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylnaphthalene
https://www.scribd.com/document/734315898/E0146-EU-6N
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b072628#1-ethylnaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b072628#1-ethylnaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b072628#1-ethylnaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b072628#1-ethylnaphthalene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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